ethyl 2-Ethoxy-4-Trifluoromethyl-5-Thiazolecarboxylate

• Molecular Formula: C9H10F3NO3S
• Molecular Weight: 269.24 g/mol
• IUPAC Name: ethyl 2-ethoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C9H10F3NO3S/c1-3-15-7(14)5-6(9(10,11)12)13-8(17-5)16-4-2/h3-4H2,1-2H3
• InChI Key: KJMCFTFRECNNEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=C(S1)C(=O)OCC)C(F)(F)F

Description

Ethyl 2-Ethoxy-4-Trifluoromethyl-5-Thiazolecarboxylate is a useful research compound. Its molecular formula is C9H10F3NO3S and its molecular weight is 269.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (0° C.) solution of sodium ethoxide, prepared from 0.46 g (0.02 mole) of sodium and 40 ml. of dried ethanol, was added 5.2 g (0.02 mole) of ethyl 2-chloro-4-trifluoromethyl-5-thiazolecarboxylate. A precipitate formed immediately. The reaction mixture was heated to 80° C. and then poured into ice water. The precipitate was collected to give 4.2 g (78%) of the desired product as a white solid, m.p. 30.5°-31.5° C.